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Compound of Interest

Compound Name: Medroxy Progesterone Acetate

Cat. No.: B13405360 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Medroxyprogesterone Acetate (MPA) is a synthetic progestin, a derivative of 17-

hydroxyprogesterone, widely utilized in biomedical research and clinical applications.[1] Its

primary mechanism of action involves binding to and activating the progesterone receptor,

which in turn modulates gene expression.[2][3][4] In research settings, MPA is used to study its

effects on various physiological processes, including the reproductive cycle, hormone-

dependent cancers, and as a component of hormone replacement therapy.[3][5][6] Accurate

and consistent preparation of MPA stock solutions is critical for obtaining reproducible

experimental results. These application notes provide a detailed protocol for the preparation,

storage, and handling of MPA stock solutions for in vitro and in vivo studies.

Quantitative Data Summary
A summary of the essential chemical and physical properties of Medroxyprogesterone Acetate

is provided below.
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Property Value Citations

Molecular Formula C₂₄H₃₄O₄ [7][8][9]

Molecular Weight 386.52 g/mol [1][7][8]

Appearance
White to off-white crystalline

powder
[5][8]

Solubility in DMSO
11-18 mg/mL (28.9 - 46.56

mM)
[1][10][11]

Solubility in Ethanol
10-15 mg/mL (25.87 - 38.8

mM)
[1][10][11]

Solubility in Water Insoluble [11][12]

Experimental Protocol: Preparation of a 10 mM MPA
Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Medroxyprogesterone

Acetate in DMSO, a common solvent for in vitro experiments.

Materials and Equipment

Medroxyprogesterone Acetate (MPA) powder (purity >98%)

Dimethyl sulfoxide (DMSO), sterile, cell culture grade

Sterile microcentrifuge tubes or cryovials

Analytical balance

Spatula

Vortex mixer

Water bath sonicator

Sterile filter (0.22 µm), if required
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Pipettes and sterile pipette tips

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Procedure

Calculate the required mass of MPA:

To prepare a 10 mM stock solution, use the following formula:

Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x

1000 (mg/g)

For example, to prepare 1 mL of a 10 mM stock solution:

Mass (mg) = 0.010 mol/L x 0.001 L x 386.52 g/mol x 1000 mg/g = 3.865 mg

Weighing MPA Powder:

Tare a sterile microcentrifuge tube on the analytical balance.

Carefully weigh out the calculated amount of MPA powder (e.g., 3.865 mg) and add it to

the tube.

Dissolving MPA:

Add the required volume of sterile DMSO (e.g., 1 mL) to the microcentrifuge tube

containing the MPA powder.

Vortex the solution thoroughly for 1-2 minutes to facilitate dissolution.

Sonication (Recommended):

To ensure complete dissolution, sonicate the solution in a water bath for 10-15 minutes.[1]

Visually inspect the solution to ensure no solid particles remain.

Sterilization (Optional):
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If the application requires a sterile solution and the DMSO used was not pre-sterilized, the

stock solution can be filter-sterilized using a 0.22 µm syringe filter. Ensure the filter is

compatible with DMSO.

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes in sterile cryovials to avoid

repeated freeze-thaw cycles.[13]

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Stability and Storage

MPA Powder: Store at -20°C for up to 3 years.[1]

MPA Stock Solution:

Store at -80°C for up to 1 year.[1][13]

Store at -20°C for up to 6 months.[13]

Safety Precautions

Handle Medroxyprogesterone Acetate in a well-ventilated area, preferably in a chemical

fume hood.

Wear appropriate PPE, including a lab coat, gloves, and safety glasses.

Avoid inhalation of the powder and contact with skin and eyes.

Consult the Safety Data Sheet (SDS) for detailed handling and disposal information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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